Cas no 2248406-36-0 (Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate)

• Product Name: Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate
• CAS No: 2248406-36-0
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6443380
• PubChem ID: 137940885
• Update Time: 2025-10-29

Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510725
• Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate
• tert-butyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate
• 2248406-36-0

• Inchi： 1S/C10H17N3O2/c1-6-12-7(8(11)13(6)5)9(14)15-10(2,3)4/h11H2,1-5H3
• InChI Key： PHKHCZRRRFICNK-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N(C)C(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate

Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate: A Comprehensive Overview

The compound Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate (CAS No. 2248406-36-0) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of an imidazole ring substituted with a tert-butyl group, an amino group, and two methyl groups, making it a versatile building block for further chemical modifications.

Imidazoles are five-membered aromatic heterocycles containing two nitrogen atoms. These structures are widely studied due to their stability and ability to participate in diverse chemical reactions. The presence of substituents such as the tert-butyl group and methyl groups in this compound enhances its reactivity and functional versatility. The carboxylate group at the 4-position further adds to its utility in organic synthesis, enabling it to act as a precursor for various derivatives.

Recent studies have highlighted the potential of Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate in drug discovery and material science. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. Additionally, the compound's reactivity towards nucleophilic substitutions and its capacity to undergo cyclization reactions have been explored in the context of synthesizing bioactive molecules.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of antibiotics and antiviral agents. Researchers have demonstrated that derivatives of this compound can exhibit potent inhibitory effects against key enzymes involved in bacterial and viral replication. Furthermore, its role as a precursor in the synthesis of advanced materials, such as metal-organic frameworks (MOFs), has been extensively investigated.

The synthesis of Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the imidazole ring followed by substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing yield.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided detailed insights into the spatial arrangement of atoms within the molecule. These studies have revealed that the tert-butyl group adopts a specific conformation that minimizes steric hindrance, thereby influencing the compound's reactivity.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound and its derivatives. Collaborative efforts between chemists and biologists are paving the way for novel therapeutic applications. For instance, preliminary studies suggest that certain derivatives may exhibit anti-inflammatory properties, making them potential candidates for treating chronic inflammatory diseases.

In conclusion, Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate stands out as a pivotal molecule in contemporary organic chemistry. Its unique structure, versatile reactivity, and promising applications across multiple scientific disciplines underscore its importance as a subject of ongoing research. As new findings emerge, this compound is expected to play an even more significant role in advancing both academic and industrial chemical endeavors.